Cas no 10271-88-2 (3-Isothiazoleacetic acid, methyl ester)
10271-88-2 structure
Product Name:3-Isothiazoleacetic acid, methyl ester
CAS No:10271-88-2
MF:C6H7NO2S
MW:157.190280199051
CID:1136110
PubChem ID:71352802
Update Time:2025-04-20
3-Isothiazoleacetic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Isothiazoleacetic acid, methyl ester
- methyl 2-(1,2-thiazol-3-yl)acetate
- DTXSID30777612
- Methyl (1,2-thiazol-3-yl)acetate
- 10271-88-2
-
- Inchi: 1S/C6H7NO2S/c1-9-6(8)4-5-2-3-10-7-5/h2-3H,4H2,1H3
- InChI Key: KQDWCWXNAQMSFE-UHFFFAOYSA-N
- SMILES: S1C=CC(CC(=O)OC)=N1
Computed Properties
- Exact Mass: 157.01981
- Monoisotopic Mass: 157.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 39.19
3-Isothiazoleacetic acid, methyl ester Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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